N-(4-(trifluoromethyl)phenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-[4-(trifluoromethyl)phenyl]-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17F3N4O3S/c1-10-8-23-16-14(17(28)26(3)18(29)25(16)2)15(10)30-9-13(27)24-12-6-4-11(5-7-12)19(20,21)22/h4-8H,9H2,1-3H3,(H,24,27)
• InChI Key: GGBDLXPWNHYNRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3=CC=C(C=C3)C(F)(F)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H17F3N4O3S
• Molecular Weight: 438.4 g/mol
• CAS No.: 899747-18-3

Description

N-(4-(trifluoromethyl)phenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17F3N4O3S and its molecular weight is 438.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have focused on the synthesis and characterization of compounds within the chemical framework similar to the given compound. These efforts aim to develop new molecules with specific properties, such as antimicrobial activities or potential use as diagnostic tools. For example, the work on the preparation of new series of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives showcased their synthesis and in vitro antimicrobial activity evaluation, highlighting their potential as antibacterial agents against various strains (Kerru et al., 2019).

Diagnostic Applications

In the diagnostic field, compounds structurally related to the one have been used to develop selective radioligands for imaging. An example includes the synthesis of [18F]PBR111, a compound designed for positron emission tomography (PET) imaging of the translocator protein (18 kDa), which plays a role in neuroinflammation. This research demonstrates the application of such compounds in the development of diagnostic tools for medical imaging (Dollé et al., 2008).

Herbicidal Activity

Additionally, the chemical scaffold of the provided compound has been utilized in the design of molecules with herbicidal properties. One study reported the synthesis and evaluation of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, which showed significant herbicidal activity against various dicotyledonous weeds. This research highlights the potential agricultural applications of these compounds (Wu et al., 2011).